2-(naphthalen-1-yl)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-naphthalen-1-yl-N-(oxan-4-yl)-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C19H20F3NO2/c20-19(21,22)13-23(16-8-10-25-11-9-16)18(24)12-15-6-3-5-14-4-1-2-7-17(14)15/h1-7,16H,8-13H2
• InChI Key: HJDKVERAYFWTBU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CC(F)(F)F)C(=O)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C19H20F3NO2
• Molecular Weight: 351.4 g/mol

Description

2-(naphthalen-1-yl)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide is a useful research compound. Its molecular formula is C19H20F3NO2 and its molecular weight is 351.369. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Interactions

One aspect of research focuses on the crystal structure and molecular interactions of related compounds. For example, studies on compounds with naphthalene and acetamide derivatives have demonstrated the importance of crystallography in understanding molecular configurations and interactions. These studies often explore hydrogen bonding patterns and their effects on the stability and properties of the crystal structure, providing a foundation for further application-based research (Asiri et al., 2010; Subasri et al., 2017).

Synthesis and Anticancer Activity

Another area of research involves the synthesis of novel derivatives and their potential anticancer activity. Compounds structurally similar to 2-(naphthalen-1-yl)-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)acetamide have been synthesized and evaluated for their anticancer properties. For instance, derivatives containing naphthalene and acetamide have shown promising results against various cancer cell lines, indicating the potential for development into therapeutic agents. These studies highlight the importance of chemical synthesis in generating new molecules with potential medicinal applications (Liu et al., 2018; Chen et al., 2013).

Material Science and Nanotechnology

Research extends into material science and nanotechnology, where the unique properties of naphthalene derivatives are explored for various applications. For example, studies have investigated the use of these compounds in the synthesis of nanoparticles and their roles in catalysis, highlighting their potential in advancing nanotechnology and material science fields. Such research demonstrates the versatility of naphthalene-based compounds in contributing to the development of new materials and technologies (Mokhtary & Torabi, 2017).